3-Ethylpiperidin-2-one
Overview
Description
3-Ethylpiperidin-2-one is a chemical compound with the CAS Number: 165385-85-3 . It has a molecular weight of 127.19 and its IUPAC name is 3-ethyl-2-piperidinone . It is a powder at room temperature .
Synthesis Analysis
A simple and efficient method has been developed for the synthesis of 3-(1-ethylpiperidin-2-yl)quinolin-2(1H)-one using commercially available 2-chloroquinoline as the starting material, through nucleophilic substitution, Suzuki coupling, catalytic reduction, and reductive amination reactions with a total yield of 24.5% for the final product .Molecular Structure Analysis
The molecular structure of 3-Ethylpiperidin-2-one is represented by the InChI Code: 1S/C7H13NO/c1-2-6-4-3-5-8-7(6)9/h6H,2-5H2,1H3,(H,8,9) .Physical And Chemical Properties Analysis
3-Ethylpiperidin-2-one is a powder at room temperature . It has a melting point of 66-68 degrees Celsius .Scientific Research Applications
Carbon-Carbon Bond Formation
- Hypophosphite Mediated Carbon-Carbon Bond Formation : 3-Ethylpiperidin-2-one, in the form of 1-ethylpiperidine hypophosphite, has been utilized in radical methodologies for carbon-carbon bond forming reactions. These methods offer an alternative to traditional methodologies that rely on tributyltin hydride, aiming for cleaner and more efficient synthesis processes (Graham, Murphy, & Coates, 1999).
Nucleophilic Displacement Reactions
- Study of Nucleophilic Displacement on 3-Chloro-1-ethylpiperidine : Research involving 3-chloro-1-ethylpiperidine, a compound closely related to 3-Ethylpiperidin-2-one, has shown nucleophilic displacement reactions occurring through a neighboring group participation mechanism. This process results in the formation of pyrrolidine and piperidine isomers, highlighting the reactivity and potential applications of such compounds (Hammer, Heller, & Craig, 1972).
Thermochemistry Studies
- Experimental and Computational Thermochemistry : Studies on the thermochemistry of ethylpiperidine isomers, including 1-ethylpiperidine and 2-ethylpiperidine, have been conducted. These research efforts focus on determining the standard molar enthalpies of combustion and formation, both in the condensed and gaseous phases, providing vital data for understanding the thermodynamic properties of these compounds (Silva, Cabral, & Gomes, 2006).
Stereochemistry and Optical Properties
- Absolute Configuration and Optical Rotatory Dispersion : The absolute configuration of 2-ethylpiperidine, which is structurally similar to 3-Ethylpiperidin-2-one, has been established through chemical correlations and optical rotatory dispersion measurements. These studies provide insights into the stereochemistry and optical properties of ethylpiperidine compounds (Beyerman et al., 2010).
Synthesis of Complex Molecules
- Total Synthesis of Hydrocinchonidine and Hydrocinchonine : 3-Ethylpiperidin-4-one has been used in the stereoselective conversion process as part of the total synthesis of hydrocinchonidine and hydrocinchonine. This demonstrates the application of ethylpiperidine derivatives in complex organic syntheses (Ihara et al., 1988).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that piperidine derivatives, which include 3-ethylpiperidin-2-one, are utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .
Mode of Action
Piperidine derivatives are known to interact with various targets, leading to a wide range of therapeutic effects
Biochemical Pathways
Piperidine derivatives have been shown to influence a variety of biochemical pathways, leading to their diverse therapeutic applications
Result of Action
Piperidine derivatives have been shown to exhibit a wide range of biological activities, suggesting that 3-ethylpiperidin-2-one may also have significant molecular and cellular effects .
properties
IUPAC Name |
3-ethylpiperidin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-2-6-4-3-5-8-7(6)9/h6H,2-5H2,1H3,(H,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OALIFKZSZCONPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCNC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80447939 | |
Record name | 3-ethylpiperidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80447939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethylpiperidin-2-one | |
CAS RN |
165385-85-3 | |
Record name | 3-ethylpiperidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80447939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-ethylpiperidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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